N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide

• IUPAC Name: N-(1-hydroxy-3-phenylpropan-2-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-13-7-9-16(10-8-13)21(19,20)17-15(12-18)11-14-5-3-2-4-6-14/h2-10,15,17-18H,11-12H2,1H3
• InChI Key: QSUGRMCPSKTJTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC2=CC=CC=C2)CO
• Molecular Formula: C16H19NO3S
• DSSTOX Substance ID: DTXSID901177594
• Molecular Weight: 305.4 g/mol
• CAS RN: 170304-98-0

Description

N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide, also known as N-Phenyl-4-methylbenzenesulfonamide, is a sulfonamide compound used in a variety of scientific research applications. It is a white to off-white crystalline powder with a molecular weight of 282.35 g/mol and a melting point of 124-126°C. The compound is soluble in water, ethanol, and other polar solvents. N-Phenyl-4-methylbenzenesulfonamide is an important research tool for scientists studying the biochemical and physiological effects of sulfonamides.

Scientific Research Applications

Spectroscopic Investigation and Electronic Properties

N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide and related sulfonamide derivatives have been the subject of extensive spectroscopic investigation. A study by Mahmood, Akram, and Lima (2016) involved the synthesis and characterization of similar sulfonamides using various spectroscopic techniques. The research focused on understanding the molecular and electronic structures of these compounds, providing insights into their spectroscopic features and electronic properties (Mahmood, Akram, & Lima, 2016).

Structural Features

In another study, Nikonov et al. (2019) synthesized derivatives of N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide and studied their structures using X-ray single-crystal analysis and density functional theory (DFT) calculations. This research provides valuable information on the molecular structure and potential applications of these compounds (Nikonov et al., 2019).

Computational Study and Molecular Interaction

Murthy et al. (2018) conducted a comprehensive study on a newly synthesized sulfonamide molecule, closely related to the compound . Their research involved structural characterization, computational studies, and interaction analysis with proteins. This study contributes to understanding the molecular behavior and potential applications of sulfonamides in various fields (Murthy et al., 2018).

Quantum-Chemical Calculations

Research by Peiming et al. (2022) involved theoretical calculations on N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide derivatives to define their optimized state and predict molecular properties. Such studies are crucial for understanding the chemical and physical properties of these molecules (Peiming et al., 2022).

Reaction Mechanisms and Chemical Synthesis

Studies on the reaction mechanisms involving sulfonamides, such as those conducted by Drozdova and Mirskova (2001), provide insights into the synthetic pathways and chemical properties of these compounds. Understanding these mechanisms is vital for developing new synthetic methods and applications (Drozdova & Mirskova, 2001).